Cancer Drug Resistance
  • Iberdomide
    Iberdomide
    • Cat. No.:
    • B608038
    • CAS No.:
    • 1323403-33-3
    • Molecular Formula:
    • C25H27N3O5
    • Molecular Weight:
    • 449.5 g/mol
    Description
    Iberdomide (CC-220) has been used in trials studying the treatment of Systemic Lupus Erythematosus.
    Iberdomide is a modulator of the E3 ubiquitin ligase complex containing cereblon (CRL4-CRBN E3 ubiquitin lig...
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  • Pfk-158
    Pfk-158
    • Cat. No.:
    • B610067
    • CAS No.:
    • 1462249-75-7
    • Molecular Formula:
    • C18H11F3N2O
    • Molecular Weight:
    • 328.3 g/mol
    Description
    6-Phosphofructo-2-kinase/fructose-2,6-bisphosphatases Isoform 3 Inhibitor ACT-PFK-158 is an inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatases (PFK-2/FBPase) isoform 3 (PFKFB3) and derivative of ...
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  • GSK2334470
    GSK2334470
    • Cat. No.:
    • B612123
    • CAS No.:
    • 1227911-45-6
    • Molecular Formula:
    • C25H34N8O
    • Molecular Weight:
    • 462.6 g/mol
    Description
    (3S,6R)-1-[6-(3-amino-1H-indazol-6-yl)-2-(methylamino)-4-pyrimidinyl]-N-cyclohexyl-6-methyl-3-piperidinecarboxamide is a member of indazoles.
    a PDK1 inhibitor;  structure in first source...
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  • Zosuquidar Trihydrochloride
    Zosuquidar Trihydrochloride
    • Cat. No.:
    • B1259300
    • CAS No.:
    • Molecular Formula:
    • C32H34Cl3F2N3O2
    • Molecular Weight:
    • 637.0 g/mol
    Description
    Zosuquidar Trihydrochloride is a difluorocyclopropyl quinoline. Zosuquidar trihydrochloride binds with high affinity to P-glycoprotein and inhibits P-glycoprotein-mediated multidrug resistance (MDR). P-glycoprot...
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  • Sulfiram
    Sulfiram
    • Cat. No.:
    • B1681190
    • CAS No.:
    • 95-05-6
    • Molecular Formula:
    • C10H20N2S3
    • Molecular Weight:
    • 264.5 g/mol
    Description
    Sulfiram is an organosulfur compound.
    monosulfide derivative of disulfide DISULFIRAM;  structure
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  • Toceranib Phosphate
    Toceranib Phosphate
    • Cat. No.:
    • B1683195
    • CAS No.:
    • 874819-74-6
    • Molecular Formula:
    • C22H28FN4O6P
    • Molecular Weight:
    • 494.5 g/mol
    Description
    TOCERANIB PHOSPHATE is a small molecule drug that was first approved in 2009.
    a tyrosine kinase inhibitor;  structure in first source
    See also: Toceranib (has active moiety)....
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  • Streptozocin
    Streptozocin
    • Cat. No.:
    • B7790348
    • CAS No.:
    • 66395-18-4
    • Molecular Formula:
    • C8H15N3O7
    • Molecular Weight:
    • 265.22 g/mol
    Description
    Streptozotocin (Streptozocin) can cause cancer according to an independent committee of scientific and health experts. It can cause developmental toxicity, female reproductive toxicity and male reproductive toxi...
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  • Zosuquidar trihydrochloride
    Zosuquidar trihydrochloride
    • Cat. No.:
    • B10761993
    • CAS No.:
    • Molecular Formula:
    • C32H34Cl3F2N3O2
    • Molecular Weight:
    • 637.0 g/mol
    Description
    Zosuquidar Trihydrochloride is a difluorocyclopropyl quinoline. Zosuquidar trihydrochloride binds with high affinity to P-glycoprotein and inhibits P-glycoprotein-mediated multidrug resistance (MDR). P-glycoprot...
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  • Enpp-1-IN-16
    Enpp-1-IN-16
    • Cat. No.:
    • B12390144
    • CAS No.:
    • Molecular Formula:
    • C23H32N4O4
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Enpp-1-IN-16 is a useful research compound. Its molecular formula is C23H32N4O4 and its molecular weight is 428.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Enpp-1-IN-16 suitable for ma...
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  • CC-885
    CC-885
    • Cat. No.:
    • B15603499
    • CAS No.:
    • 1010100-07-8
    • Molecular Formula:
    • C22H21ClN4O4
    • Molecular Weight:
    • 440.9 g/mol
    Description
    a cereblon modulator with antineoplastic activity;  structure in first source
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